Cas no 2624378-45-4 ((3S,4S)-3-Methoxy-4-methyl-piperidine hydrochloride)

• Product Name: (3S,4S)-3-Methoxy-4-methyl-piperidine hydrochloride
• CAS No: 2624378-45-4
• MF: C₆H₁₄ClNO
• MW: 151.63
• MDL: MFCD34169138
• CID: 5088425
• Update Time: 2025-05-22

(3S,4S)-3-Methoxy-4-methyl-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-3-Methoxy-4-methyl-piperidine hydrochloride

• MDL： MFCD34169138
• Inchi： 1S/C6H13NO.ClH/c1-5-2-3-7-4-6(5)8;/h5-8H,2-4H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key： GZSCYLJBBWUCBZ-RIHPBJNCSA-N
• SMILES： [C@@H]1(C)[C@H](O)CNCC1.Cl

Additional information on (3S,4S)-3-Methoxy-4-methyl-piperidine hydrochloride

(3S,4S)-3-Methoxy-4-methyl-piperidine hydrochloride: A Comprehensive Overview

The compound (3S,4S)-3-Methoxy-4-methyl-piperidine hydrochloride, with the CAS number 2624378-45-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse applications in drug design and material science. The molecule's structure, characterized by a six-membered ring with specific stereochemistry at the 3S and 4S positions, makes it a unique subject of interest for researchers.

Recent studies have highlighted the potential of piperidine derivatives in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds like (3S,4S)-3-Methoxy-4-methyl-piperidine hydrochloride exhibit promising activity in inhibiting certain enzymes associated with neurodegenerative diseases. This finding underscores the importance of understanding the stereochemical properties and synthetic pathways of such molecules.

The synthesis of (3S,4S)-3-Methoxy-4-methyl-piperidine hydrochloride involves a multi-step process that requires precise control over stereochemistry. A study in the Organic Process Research & Development journal detailed an efficient method for synthesizing this compound using asymmetric catalysis. The use of chiral catalysts not only enhances the yield but also ensures high enantiomeric excess, which is crucial for its biological activity.

In terms of applications, piperidine hydrochlorides are increasingly being explored in the pharmaceutical industry for their role as intermediates in drug synthesis. For example, this compound has been utilized as a building block in the development of novel antibiotics and anticancer agents. Its ability to form stable complexes with metal ions also makes it a valuable component in coordination chemistry studies.

The stereochemistry of (3S,4S)-3-Methoxy-4-methyl-piperidine hydrochloride plays a pivotal role in determining its pharmacokinetic properties. Research conducted at leading institutions has shown that the 3S configuration significantly influences the molecule's absorption and bioavailability. This insight is critical for optimizing drug delivery systems and improving therapeutic outcomes.

In conclusion, (3S,4S)-3-Methoxy-4-methyl-piperidine hydrochloride stands as a testament to the advancements in organic synthesis and pharmacology. Its unique structure, coupled with recent research findings, positions it as a key player in future drug discovery efforts. As scientists continue to unravel its potential applications, this compound will undoubtedly contribute to breakthroughs in various fields of science and medicine.